1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol
• IUPAC Name: 1-[(2-methylphenyl)methyl]-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H24N2O2S/c1-16-7-9-19(10-8-16)24(22,23)21-13-11-20(12-14-21)15-18-6-4-3-5-17(18)2/h3-10H,11-15H2,1-2H3
• InChI Key: QMORCMISSMKSCG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3C

Description

1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of piperazine derivatives and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is not fully understood. However, it has been suggested that it may exert its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis. It has also been proposed that it may act as a cholinesterase inhibitor, which could be beneficial in the treatment of Alzheimer's disease and other neurological disorders.
Biochemical and Physiological Effects:
1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have antibacterial and antifungal properties. In addition, it has been investigated for its potential as a cholinesterase inhibitor, which could be beneficial in the treatment of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine in lab experiments is its potent antitumor activity. It has been found to be effective against various cancer cell lines, making it a promising drug candidate for the treatment of cancer. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for researchers.

Future Directions

There are several future directions for the research of 1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine. One potential direction is to investigate its potential as a drug candidate for the treatment of Alzheimer's disease and other neurological disorders. Another direction is to explore its antibacterial and antifungal properties further. Additionally, it may be beneficial to study the mechanism of action of this compound in more detail to better understand its antitumor activity. Finally, the synthesis method could be optimized to improve the availability of this compound for researchers.
Conclusion:
In conclusion, 1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine is a promising compound that has been extensively studied in the field of medicinal chemistry. It has been found to exhibit potent antitumor activity, antibacterial and antifungal properties, and potential as a drug candidate for the treatment of Alzheimer's disease and other neurological disorders. While its complex synthesis method may limit its availability for researchers, there are several future directions for the research of this compound that could lead to significant advancements in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine involves the reaction of 1-(2-Methylbenzyl)piperazine with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields the desired compound in high purity.

Scientific Research Applications

1-(2-Methylbenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine has been extensively studied in the field of medicinal chemistry. It has been found to exhibit potent antitumor activity against various cancer cell lines. It has also been shown to have antibacterial and antifungal properties. In addition, it has been investigated for its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.